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Compound of Interest

Compound Name: Bromochloromethane-d2
CAS No.: 3149-74-4
Cat. No.: B121628
Get Quote
\ 7

Executive Summary

Bromochloromethane-d2 (CAS: 3149-74-4), often abbreviated as

, Is a specialized deuterated reagent primarily utilized as an electrophilic source of the
dideuteriomethylene (

) moiety.[1] While standard bromochloromethane is a commodity chemical, its deuterated
isotopologue is a high-value tool in the "Deuterium Switch" strategy for drug development,
specifically for introducing metabolic stability via deuterated cyclopropanation or alkylation.

This guide addresses the critical challenge of isotopic purity assurance. Unlike chemical purity,
isotopic purity defines the success of kinetic isotope effect (KIE) studies and the regulatory
acceptance of deuterated active pharmaceutical ingredients (APIs).[1]

Key Physicochemical Properties
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Property Value Note
Formula
Molecular Weight 131.39 g/mol +2.01 Da shift vs. native
Boiling Point 68 °C Volatile; handle with care
Density ~2.02 g/mL Significantly denser than water
Typically
Isotopic Purity Critical parameter
atom % D

The Science of Isotopic Purity: Enrichment vs.
Abundance|[8]

To validate

, one must distinguish between two often-confused metrics.

o Atom % Deuterium (Enrichment): The probability that any given hydrogen position is
occupied by deuterium.[1][2] A 99% enrichment means 1 in 100 atoms is Protium (

).[1]

 |sotopologue Abundance: The distribution of molecules based on their specific isotopic
composition.[1][2]

o -isotopologue (

): The desired product.
o -isotopologue (

): The primary impurity ("monoprotio”).[1]
o -isotopologue (

): The native contaminant.[1]
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Why this matters: In a Simmons-Smith cyclopropanation, a 1% residual proton content (99% D)
can lead to a non-negligible amount of non-deuterated drug product, potentially complicating
mass spectrometry quantification in DMPK studies or altering the metabolic profile.

Analytical Protocols: Self-Validating Systems

Trust but verify. Relying on a Certificate of Analysis (CoA) without internal validation is a risk in
high-stakes synthesis.[1]

Protocol A: Quantitative -NMR (qQNMR)

This is the primary method for quantifying the
(
) impurity.[1]
e Principle: The deuterium nucleus (
) is "silent" in standard
-NMR.[1] Only residual protium (
) signals are observed.[1]
e The Signal: The residual proton in
will not appear as a singlet. Due to geminal coupling with the deuterium atom (
), it appears as a 1:1:1 triplet.[1]

o Methodology:

o Internal Standard: Use a calibrated standard (e.g., 1,2,4,5-tetrachloro-3-nitrobenzene or
dimethyl sulfone) weighed precisely into the NMR tube.[1]

o Solvent: Use a solvent distinct from the analyte, such as

(if analyzing bulk) or Acetone-

1]
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o Acquisition: Set relaxation delay (

) to
(typically 30-60s) to ensure full relaxation for quantitative integration.

o Calculation: Compare the integral of the
triplet (centered ~5-6 ppm, dependent on solvent) against the internal standard.
Protocol B: Mass Spectrometry (GC-MS or ESI-MS)
Used to determine the
ratio directly.[1]
o Expectation:
o Native (

): Base peak at
128/130/132 (due to
and
patterns).[1]
o Deuterated (
): Mass shift of +2.[1] Look for

130/132/134.[1]
o Causality: The presence of

or

peaks (relative to the deuterated parent) indicates isotopic impurity.[1]

Visualization: Quality Assurance Workflow
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Caption: Logical workflow for validating isotopic purity prior to use in GMP or GLP synthesis.

Application in Drug Development: The Deuterium
Switch

The most potent application of

is in the synthesis of deuterated cyclopropanes via a modified Simmons-Smith reaction.

Mechanism & Utility

In a standard Simmons-Smith, diiodomethane (ngcontent-ng-c176312016=""_nghost-ng-
c3009799073="" class="inline ng-star-inserted">

) is used.[1] However,

is a viable alternative when activated by Samarium (Sm) or specific Zinc-Copper couples, often
preferred for cost or specific reactivity profiles in carbenoid generation.[1]

The Goal: To replace a metabolically labile cyclopropyl methylene group (

) with a stable

group.[1] The Carbon-Deuterium bond is shorter and stronger than the Carbon-Hydrogen bond
(Primary Kinetic Isotope Effect), slowing down metabolic cleavage by Cytochrome P450
enzymes without altering the drug's binding affinity.

Experimental Protocol: Deuterated Cyclopropanation
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Note: This is a generalized procedure. Always perform a safety assessment.
¢ Activation: Suspend Samarium powder (Sm) in anhydrous THF under Argon.
o Addition: Add

(1.1 equiv) and the olefin substrate (1.0 equiv) to the suspension.
e Initiation: Cool to -78°C. Slowly add
or initiate the metal insertion.

e Reaction: The in situ generated carbenoid (

species) transfers the
unit to the olefin.[1]

o Workup: Quench with dilute HCI. The product is the cyclopropane-
1]

Visualization: The Deuterium Switch Pathway
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Caption: Mechanistic pathway for transferring the CD2 moiety to an olefin to enhance
metabolic stability.

Handling, Stability, and Safety
Chemical Stability

Bromochloromethane-d2 is chemically stable but sensitive to light and heat.[1]
o Storage: Store in amber glass at room temperature or refrigerated (2-8°C).

+ H/D Exchange Risk: Prolonged exposure to basic moisture can lead to back-exchange of
deuterium for protium.[1] Store over activated 4A molecular sieves to maintain isotopic
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integrity [1].[1]

Safety Profile

o Toxicity: Like its non-deuterated counterpatrt, it is a volatile haloalkane.[1] It is a suspected
carcinogen and a central nervous system depressant.[1] Use only in a fume hood.

e Ozone Depletion: It is a Class | Ozone Depleting Substance.[1] Its use is regulated under the
Montreal Protocol, generally permitted only for essential laboratory and analytical uses [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Bromochloromethane | CH2BrClI | CID 6333 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. isotope.com [isotope.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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